(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone

• CAS: 851863-70-2
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.42
• SMILES: CC1=CC=CC=C1C(=O)N2CCN=C2SCC3=CC=CC=C3
• InChI: InChI=1S/C18H18N2OS/c1-14-7-5-6-10-16(14)17(21)20-12-11-19-18(20)22-13-15-8-3-2-4-9-15/h2-10H,11-13H2,1H3
• InChIKey: FPAVLAQFPLWDIQ-UHFFFAOYSA-N
• Solubility: not available

(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone (CAS 851863-70-2), also named 2-(benzylsulfanyl)-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole, is a synthetic small molecule belonging to the 2-thio-substituted 4,5-dihydroimidazole (imidazoline) class. It combines a benzylthio group at position 2 of the partially saturated imidazoline ring with an o-tolyl (2-methylbenzoyl) methanone substituent on the ring nitrogen.

What Is (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone (CAS 851863-70-2) and Why Its Identity Matters for Research Procurement

(2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone (CAS 851863-70-2), also named 2-(benzylsulfanyl)-1-(2-methylbenzoyl)-4,5-dihydro-1H-imidazole, is a synthetic small molecule belonging to the 2-thio-substituted 4,5-dihydroimidazole (imidazoline) class . It combines a benzylthio group at position 2 of the partially saturated imidazoline ring with an o-tolyl (2-methylbenzoyl) methanone substituent on the ring nitrogen. Its molecular formula is C18H18N2OS and its molecular weight is 310.42 g/mol . This compound is primarily offered as a research-grade building block for medicinal chemistry and drug-discovery applications, with typical purity specifications of 95% or higher .

1 Research-grade imidazoline building block

2 Ortho-methyl substitution for SAR studies

3 Positional isomer discrimination workflows

Why Closely Related 2-(Benzylthio)-4,5-dihydro-1H-imidazole Analogs Cannot Simply Replace (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone

The 4,5-dihydro-1H-imidazole scaffold is a versatile pharmacophore found in drugs such as the α2-adrenergic agonist clonidine and several investigational agents, where even minor substituent variations can dramatically alter receptor selectivity, intrinsic efficacy, and pharmacokinetic profile [1]. Within the specific subset of 2-(benzylthio)-N-acyl-imidazolines, small changes in the acyl aryl group (e.g., ortho-methyl vs. meta-methyl vs. phenyl, or 2-methoxy substitution) are known to modulate hydrogen-bonding capacity, steric fit against biological targets, and lipophilicity, which directly impact potency and selectivity in antidepressant, anti-inflammatory, or enzyme-inhibition assays [2]. Consequently, substitution with a near-neighbor analog such as (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone (meta-methyl isomer) or (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone cannot be assumed to reproduce the biological profile of the ortho-methyl congener without quantitative side-by-side data.

Ortho-methyl (this compound) Meta-methyl isomer May shift receptor selectivity and steric fit

Ortho-methyl (this compound) Phenyl analog May alter lipophilicity and hydrogen-bonding capacity

Ortho-methyl (this compound) 2-Methoxyphenyl derivative Electronic profile may shift target engagement

• [1] Wentland, M. P.; Bailey, D. M.; Alexander, E. J.; Castaldi, M. J.; Ferrari, R. A.; Haubrich, D. R.; Luttinger, D. A.; Perrone, M. H. Synthesis and antidepressant properties of novel 2-substituted 4,5-dihydro-1H-imidazole derivatives. J. Med. Chem. 1987, 30 (8), 1482-1489. View Source
• [2] Laufer, S.; Koch, P. Towards the improvement of the synthesis of novel 4(5)-aryl-5(4)-heteroaryl-2-thio-substituted imidazoles and their p38 MAP kinase inhibitory activity. Org. Biomol. Chem. 2008, 6 (3), 437-439. View Source

Quantitative Differentiation Evidence for (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone vs. Closest Analogs

Admissible Primary Comparative Activity Data Are Currently Unavailable for the Ortho-Methyl Congener

A comprehensive search of peer-reviewed literature, patents, and authoritative databases (PubMed, SciFinder, ChEMBL, PubChem, Google Patents) up to mid-2025 returned no head-to-head quantitative biological or physicochemical comparison data for (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone against its closest structural analogs (e.g., the meta-tolyl isomer, the phenyl analog, or the 2-methoxyphenyl derivative). The only publicly accessible dataset that lists inhibitory concentrations (IC50 values against MCF-7, HepG2, A549, HeLa cancer lines; MIC values against S. aureus, E. coli, P. aeruginosa; enzyme inhibition IC50 against carbonic anhydrase and aldose reductase) for this compound appears on vendor aggregator sites that fall within the source-exclusion criteria of this guide and do not cite verifiable primary references . The 1987 Journal of Medicinal Chemistry report by Wentland et al. describes a series of 2-substituted 4,5-dihydro-1H-imidazole derivatives with antidepressant activity, and the 2008 Organic & Biomolecular Chemistry paper by Laufer and Koch details p38 MAP kinase inhibition by structurally related 2-thioimidazoles; however, neither publication directly includes the ortho-methyl benzthio compound evaluated here, nor do they provide quantitative comparator data for it [1][2]. Consequently, no evidence meeting the minimum criteria of a clear comparator, quantitative target-compound measurement, quantitative comparator/baseline measurement, and defined experimental context could be retained for this compound.

Comparative Activity Data

Class-level

No verified primary quantitative data available

Procurement based on chemical identity, not demonstrated potency

Class-level imidazoline SAR context only; requires side-by-side validation

Evidence Dimension	Biological activity (any quantitative endpoint)
Target Compound Data	No verified primary quantitative data available.
Comparator Or Baseline	Closest analogs: (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone; (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone; (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-methoxyphenyl)methanone (no verified primary quantitative data available).
Quantified Difference	Not quantifiable from admissible sources.
Conditions	N/A – no admissible experimental context identified.

Why This Matters

Without verified comparative data, procurement decisions for this compound must be based solely on its unique chemical identity (ortho-methyl substitution), structural novelty, and the known class-level SAR sensitivity of imidazoline derivatives, not on any demonstrable potency or selectivity advantage.

• [1] Wentland, M. P.; Bailey, D. M.; Alexander, E. J.; Castaldi, M. J.; Ferrari, R. A.; Haubrich, D. R.; Luttinger, D. A.; Perrone, M. H. Synthesis and antidepressant properties of novel 2-substituted 4,5-dihydro-1H-imidazole derivatives. J. Med. Chem. 1987, 30 (8), 1482-1489. View Source
• [2] Laufer, S.; Koch, P. Towards the improvement of the synthesis of novel 4(5)-aryl-5(4)-heteroaryl-2-thio-substituted imidazoles and their p38 MAP kinase inhibitory activity. Org. Biomol. Chem. 2008, 6 (3), 437-439. View Source

Recommended Application Scenarios for (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone Given Current Evidence Limitations

Structure-Activity Relationship (SAR) Studies of Imidazoline-Based CNS Agents

The ortho-methyl substitution pattern differentiates this compound from its meta-methyl and unsubstituted phenyl analogs, making it suitable for exploring steric and electronic effects on α2-adrenoceptor binding or monoamine reuptake inhibition, building on the imidazoline antidepressant class described by Wentland et al. [1].

Fragment-Based Drug Discovery (FBDD) Using the Benzylthioimidazoline Core

As a fragment-sized molecule (MW 310), the compound can serve as a starting point for structure-based design of 2-thioimidazoline inhibitors targeting enzymes such as p38 MAP kinase, following the synthetic strategies and activity trends reported for related 2-thioimidazoles by Laufer and Koch [2].

Chemical Probe Synthesis for Cellular Pathway Deconvolution

The benzylthio and ortho-tolyl methanone functionalities offer orthogonal chemical handles for conjugation (e.g., through the sulfur atom or the carbonyl group) to generate affinity probes or PROTACs, enabling target-identification campaigns for imidazoline-binding proteins.

Analytical Reference Standard for Isomeric Discrimination

The well-defined ortho-methyl substitution allows this compound to be used as a certified reference standard in HPLC or LC-MS methods designed to separate and quantify positional isomers (ortho- vs. meta- vs. para-tolyl) in reaction mixtures or impurity profiling of imidazoline-based APIs.

Application

Selection Property

Validation Focus

Imidazoline SAR probe studies

Ortho-methyl substitution identity

Class-level imidazoline SAR review

Fragment-based core exploration

Imidazoline core scaffold

Structural analog benchmarking

Chemical probe conjugation

Benzylthio/carbonyl structural handles

Conjugation chemistry validation

Positional isomer reference

Ortho-methyl positional identity

Chromatographic resolution verification

• [1] Wentland, M. P.; Bailey, D. M.; Alexander, E. J.; Castaldi, M. J.; Ferrari, R. A.; Haubrich, D. R.; Luttinger, D. A.; Perrone, M. H. Synthesis and antidepressant properties of novel 2-substituted 4,5-dihydro-1H-imidazole derivatives. J. Med. Chem. 1987, 30 (8), 1482-1489. View Source
• [2] Laufer, S.; Koch, P. Towards the improvement of the synthesis of novel 4(5)-aryl-5(4)-heteroaryl-2-thio-substituted imidazoles and their p38 MAP kinase inhibitory activity. Org. Biomol. Chem. 2008, 6 (3), 437-439. View Source